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Compound of Interest

Compound Name: 1-(3-nitrophenyl)-1H-tetrazol-5-ol

Cat. No.: B2776021

Disclaimer: No information was found for the requested CAS number 55339-75-8. The
following guide is based on data for Bergamot Oil (CAS 8007-75-8), which was consistently
returned in searches for chemical properties and safety data, suggesting a possible
typographical error in the original query.

This technical guide provides a comprehensive overview of the chemical properties, safety
data, and relevant experimental methodologies for Bergamot Oil, intended for researchers,
scientists, and professionals in drug development.

Chemical Properties

Bergamot oil is a complex essential oil extracted from the rind of the bergamot orange (Citrus
bergamia). It is a green to greenish-yellow liquid with a characteristic sweet, fruity, and fresh
aroma.[1][2] The oil is a mixture of over 300 different compounds, with the primary constituents
being linalyl acetate and linalool.[2]
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Property Value Source
Appearance Green to greenish-yellow liquid  [1][2]
Odor Pleasant, fresh, sweet, fruity [1][2]
Boiling Point 159 °C [1]
Density 0.876-0.883 g/mL at 20°C; (]

0.877 g/mL at 25°C

Refractive Index

1.4650-1.4700 at 20°C

[1]

Optical Rotation (02°/D)

+15° to +32°

[1]

Miscible with alcohol and

glacial acetic acid. Soluble in

Solubility , _ _ [1][2]
most fixed oils. Insoluble in
glycerin and propylene glycol.
Ester Value 86-129 [1]
Acid Value max. 2 [1]
Evaporation Residue 4.5-6.4% [1]
Bergapten Content (HPLC) 0.18-0.38% [1]

Safety Data

Bergamot oil is classified as a flammable liquid and can cause skin irritation.[3] A significant

hazard associated with the untreated oil is photosensitivity due to the presence of

furocoumarins like bergapten.[2][4]
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Hazard Identification GHS Classification
Flammability Flammable Liguid (Category 3)
Skin Corrosion/Irritation Causes skin irritation (Category 2)[3]

May be fatal if swallowed and enters airways

Aspiration Hazard
(Category 1)[3]

) Harmful to aquatic life (Short-term, Category 3);
Aquatic Hazard o ] )
Harmful to aquatic life with long lasting effects[3]

Precautionary Measures Description

Keep away from heat, sparks, open flames, and
hot surfaces.[3] Use explosion-proof

electrical/ventilating/lighting equipment. Wear

Handling ] )
protective gloves, eye protection, and face
protection.[3] Wash skin thoroughly after
handling.
Store in a well-ventilated place. Keep container
Storage

tightly closed.[3] Keep cool.[3]

First Aid (Skin Contact) Take off immediately all contaminated clothing.
irst Ai in Contac
Rinse skin with water/shower.

Do NOT induce vomiting. Immediately call a

First Aid (Ingestion
(Ing ) POISON CENTER or doctor.[3]

Experimental Protocols

Detailed experimental protocols for a specific substance are often proprietary or published in
specialized literature. However, standardized methods are used to determine the chemical and
physical properties of essential oils like Bergamot Oil.

Determination of Physicochemical Properties:
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» Density: Measured using a pycnometer or a digital density meter at a specified temperature
(e.g., 20°C).

» Refractive Index: Determined using a refractometer, typically at 20°C with the sodium D-line.

o Optical Rotation: Measured with a polarimeter to determine the rotation of plane-polarized
light by the sample.

e Boiling Point: Determined by distillation according to standard methods such as those from
the OECD or ASTM.

Compositional Analysis (Gas Chromatography-Mass Spectrometry - GC-MS):

o Sample Preparation: The essential oil is diluted in a suitable solvent (e.g., ethanol or
hexane). An internal standard may be added for quantitative analysis.

« Injection: A small volume of the diluted sample is injected into the gas chromatograph.

o Separation: The components of the oil are separated based on their volatility and interaction
with the stationary phase in a capillary column. A temperature gradient is typically used to
elute the compounds.

o Detection and Identification: As components elute from the column, they enter a mass
spectrometer, which ionizes the molecules and separates them based on their mass-to-
charge ratio. The resulting mass spectra are compared to a library (e.g., NIST) to identify the
individual compounds.

» Quantification: The relative percentage of each component is determined by integrating the
peak areas in the chromatogram.

Visualizations

Experimental Workflow for Quality Control of Bergamot Oil
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Caption: A general workflow for the quality control of Bergamot Oil.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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